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Compound of Interest

Compound Name: Isohelenin

Cat. No.: B1672209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isohelenin, also known as Alantolactone, a naturally occurring sesquiterpene lactone, has

garnered significant scientific interest for its potent anti-inflammatory and anticancer properties

demonstrated in a variety of in vivo models. This guide provides a comprehensive comparison

of Isohelenin's bioactivity with other structurally related sesquiterpene lactones, supported by

experimental data and detailed protocols to aid in the design and evaluation of future in vivo

studies.

Comparative Efficacy of Sesquiterpene Lactones
The following tables summarize the in vivo anti-inflammatory and anticancer effects of

Isohelenin (Alantolactone) and comparable sesquiterpene lactones: Parthenolide,

Costunolide, and Helenalin.
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Compound
Animal
Model

Dosage
Route of
Administrat
ion

Key
Outcomes

Reference(s
)

Isohelenin

(Alantolacton

e)

Imiquimod-

induced

psoriasis-like

skin

inflammation

in mice

1% or 2%

cream
Topical

Significantly

reduced

expression of

TNF-α, IL-6,

IL-1β, IL-8,

IL-17A, and

IL-23 mRNA

levels in skin

lesions.

[1]

Traumatic

Brain Injury

(TBI) in rats

10 and 20

mg/kg

Intraperitonea

l

Markedly

decreased

neurological

severity

scores, brain

water

content,

levels of

oxidative

stress and

inflammatory

cytokines,

and

apoptosis

index.

[2]

LPS-induced

acute lung

injury in mice

Not specified Not specified

Alleviated

acute lung

injury.

[3]

Gouty

arthritis in

mice

Not specified Not specified

Significantly

alleviated

gouty

arthritis.

[3]
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Parthenolide

Carrageenan-

induced paw

edema in rats

Not specified Not specified

Demonstrate

d significant

anti-

inflammatory

effect.

[4]

Costunolide

High-fat diet-

fed ApoE-/-

mice

(Atherosclero

sis model)

10, 20

mg/kg/day
Intragastric

Alleviated

atheroscleros

is by reducing

inflammatory

responses in

aortas.

[5]

LPS-induced

acute lung

injury in mice

Not specified Not specified

Alleviated

heat-killed

Staphylococc

us aureus or

lipoteichoic

acid-induced

acute lung

injury.

[6]

Helenalin

Carrageenan-

induced paw

edema in rats

Not specified Not specified

Demonstrate

d a significant

anti-

inflammatory

effect.

[4]
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Compound
Animal
Model

Dosage
Route of
Administrat
ion

Key
Outcomes

Reference(s
)

Isohelenin

(Alantolacton

e)

Human

breast cancer

xenograft in

mice

Not specified Not specified
Inhibited

tumor growth.
[7]

Human

glioblastoma

xenograft in

nude mice

10 and 20

mg/kg

Intraperitonea

l

Significantly

suppressed

tumor growth.

[8]

Human

colorectal

cancer

HCT116

xenograft in

mice

10 mg/kg Not specified

Showed

effective

inhibition of

tumor growth,

with stronger

effects when

combined

with

oxaliplatin.

[9]

Parthenolide

Various

xenograft

models

(mammary,

breast,

prostate,

renal)

Not specified Not specified

Suppressed

tumor growth

and in some

cases

prevented

metastasis.

[3]

Costunolide Not specified Not specified Not specified

Induces cell

cycle arrest

and

apoptosis in

breast cancer

cells.

[10]
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Helenalin

Various

preclinical

studies

Not specified Not specified

Shown anti-

cancer

potential in

multiple

tumor types.

[11]

Key Signaling Pathways Modulated by Isohelenin
(Alantolactone)
Isohelenin exerts its biological effects by modulating multiple intracellular signaling pathways.

The diagram below illustrates the key pathways involved in its anti-inflammatory and anticancer

activities.
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Caption: Key signaling pathways modulated by Isohelenin (Alantolactone).

Experimental Protocols
Detailed methodologies for key in vivo experiments are provided below to facilitate the

replication and validation of Isohelenin's bioactivity.

Imiquimod-Induced Psoriasis-Like Skin Inflammation in
Mice
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This model is widely used to study the pathogenesis of psoriasis and to evaluate novel

therapeutics.[2]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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